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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neopentasilane (Si(SiH₃)₄), also known as tetrasilylsilane, is a branched, non-pyrophoric liquid

silicon hydride. It is a key precursor in the chemical vapor deposition (CVD) and atomic layer

deposition (ALD) of silicon-containing thin films, which are critical in the semiconductor industry.

A thorough understanding of its physical properties is paramount for its safe handling, storage,

and application in these advanced manufacturing processes. This guide provides a

comprehensive overview of the known physical characteristics of neopentasilane,

methodologies for their determination, and a workflow for the safe handling and measurement

of its density.

Core Physical Properties
The physical properties of neopentasilane dictate its behavior under various conditions and

are essential for process design and optimization in its applications.

Quantitative Data Summary
The following table summarizes the key physical properties of neopentasilane based on

available data.
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Property Value Units Notes

Molecular Formula Si₅H₁₂ [1][2]

Molecular Weight 152.52 g/mol [1][2]

Appearance Colorless liquid [2][3]

Boiling Point 132 - 134 °C [1][2][3]

Density 0.805 g/cm³ at 25°C[3]

Vapor Pressure 15 mm Hg at 25°C[1]

Flash Point < -40 °C [1]

Auto-ignition

Temperature
< 50 °C [1]

Freezing Point < 0 °C [1]

Melting Point No data available °C

Refractive Index No data available

Solubility Reacts with water [3]

Experimental Protocols
The accurate determination of the physical properties of neopentasilane requires specialized

procedures due to its air-sensitive and pyrophoric nature. All handling should be performed in

an inert atmosphere (e.g., a glovebox or under argon/nitrogen).

Determination of Density using a Pycnometer
Objective: To accurately determine the density of liquid neopentasilane while minimizing

exposure to air.

Materials:

Neopentasilane sample

Pycnometer (a glass flask of a specific, known volume) with a ground-glass stopper
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Analytical balance (accurate to ±0.0001 g)

Inert atmosphere glovebox

Schlenk line (optional, for handling outside a glovebox)

Syringe and needle (for liquid transfer)

Thermostat-controlled bath

Non-reactive, dry solvent (e.g., anhydrous hexane) for cleaning

Methodology:

Preparation and Calibration:

Thoroughly clean and dry the pycnometer and its stopper.

Determine the exact volume of the pycnometer by filling it with a reference liquid of known

density (e.g., deionized water) at a specific temperature, measuring the mass, and

calculating the volume (V = m/ρ). This calibration should be performed multiple times to

ensure accuracy.

After calibration, thoroughly dry the pycnometer and transfer it into an inert atmosphere

glovebox.

Measurement in an Inert Atmosphere:

Allow the neopentasilane sample and the pycnometer to equilibrate to a constant

temperature inside the glovebox. Record this temperature.

Carefully weigh the empty, dry pycnometer (m₁).

Using a syringe, carefully fill the pycnometer with neopentasilane, avoiding the

introduction of gas bubbles.

Insert the stopper, ensuring any excess liquid is expelled through the capillary. Carefully

wipe any excess liquid from the exterior of the pycnometer with a lint-free cloth.
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Weigh the filled pycnometer (m₂).

Calculation:

The mass of the neopentasilane is calculated as: m_nps = m₂ - m₁.

The density (ρ) of neopentasilane at the recorded temperature is then calculated using

the formula: ρ = m_nps / V.

Cleaning:

After the measurement, the neopentasilane should be safely quenched and the

pycnometer cleaned with a dry, non-reactive solvent under an inert atmosphere before

being removed from the glovebox.

Visualizations
Experimental Workflow for Density Determination
The following diagram illustrates the logical flow for the experimental determination of

neopentasilane's density.
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Workflow for Density Determination of Neopentasilane

Preparation & Calibration

Measurement (Inert Atmosphere)

Calculation

Clean and dry pycnometer

Calibrate pycnometer volume
with a reference liquid

Thoroughly dry pycnometer

Transfer pycnometer to glovebox

Equilibrate temperature of
neopentasilane and pycnometer

Weigh empty pycnometer (m1)

Fill pycnometer with neopentasilane

Weigh filled pycnometer (m2)

Calculate mass of neopentasilane
(m_nps = m2 - m1)

Calculate density
(ρ = m_nps / V)

Click to download full resolution via product page

Caption: Workflow for the determination of neopentasilane density.
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Conclusion
This guide provides a detailed overview of the physical properties of neopentasilane,

emphasizing the importance of specialized handling procedures due to its hazardous nature.

The provided data and experimental protocol for density measurement offer a foundational

resource for researchers and professionals working with this critical semiconductor precursor.

The lack of available data for properties such as melting point and refractive index highlights

areas for future experimental investigation to further complete the physicochemical profile of

this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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